Cas no 748807-62-7 ([1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-8-propyl-)

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-8-propyl-
• CAS No: 748807-62-7
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 561210
• PubChem ID: 53471553
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-8-propyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-8-propyl-
• 7-Methyl-8-propyl-[1,2,4]triazolo[1,5-c]pyrimidine
• AKOS006308364
• 7-Methyl-8-propyl[1,2,4]triazolo[1,5-c]pyrimidine
• HPHGNNAKSJAQKR-UHFFFAOYSA-N
• SCHEMBL4762616
• 748807-62-7
• DTXSID20703682

• Inchi： 1S/C9H12N4/c1-3-4-8-7(2)11-6-13-9(8)10-5-12-13/h5-6H,3-4H2,1-2H3
• InChI Key： HPHGNNAKSJAQKR-UHFFFAOYSA-N
• SMILES： N12C=NC(C)=C(C1=NC=N2)CCC

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• PSA: 43.08